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Compound of Interest

Compound Name:
5-(Trifluoromethyl)-1H-indazol-3-

amine

Cat. No.: B1293762 Get Quote

This guide provides a detailed overview of the molecular structure, and key chemical properties

of 5-(Trifluoromethyl)-1H-indazol-3-amine, a compound of significant interest in medicinal

chemistry and drug development. This document is intended for researchers, scientists, and

professionals in the field of drug discovery and organic synthesis.

Molecular Structure and Properties
5-(Trifluoromethyl)-1H-indazol-3-amine is a heterocyclic aromatic compound. Its structure

consists of an indazole core, which is a bicyclic system composed of a benzene ring fused to a

pyrazole ring. A trifluoromethyl group (-CF3) is substituted at the 5-position of the indazole ring,

and an amine group (-NH2) is present at the 3-position.

The trifluoromethyl group is a strong electron-withdrawing group, which significantly influences

the electronic properties of the molecule. This group often enhances metabolic stability and

membrane permeability of drug candidates. The amine group at the 3-position provides a

reactive site for further chemical modifications, making this compound a versatile building block

in the synthesis of more complex molecules.

The key quantitative data for 5-(Trifluoromethyl)-1H-indazol-3-amine are summarized in the

table below.
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Property Value

Molecular Formula C₈H₆F₃N₃[1][2][3]

Molecular Weight 201.15 g/mol [1][3][4]

CAS Number 2250-53-5[1][2]

Physical State Faint brown crystalline solid[1]

SMILES NC1=NNC2=CC=C(C(F)(F)F)C=C21[2]

InChI
InChI=1S/C8H6F3N3/c9-8(10,11)4-1-2-6-5(3-

4)7(12)14-13-6/h1-3H,(H3,12,13,14)[1][2]

InChI Key ZXZTZRVCWTWKCH-UHFFFAOYSA-N[1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis or specific applications of 5-
(Trifluoromethyl)-1H-indazol-3-amine are not readily available in the public domain based on

the conducted searches. Such protocols are typically found in specialized chemical literature or

patents, which were not covered by the scope of the search.

Application in Drug Discovery: A Conceptual
Workflow
5-(Trifluoromethyl)-1H-indazol-3-amine serves as a valuable scaffold in drug discovery. The

following diagram illustrates a conceptual workflow for its utilization in the development of new

therapeutic agents, such as kinase inhibitors.
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Caption: Conceptual workflow for drug discovery using 5-(Trifluoromethyl)-1H-indazol-3-
amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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